Cas no 62524-16-7 (N-benzyl-3-chloro-1-benzothiophene-2-carboxamide)

N-Benzyl-3-chloro-1-benzothiophene-2-carboxamide is a synthetic organic compound featuring a benzothiophene core functionalized with a chloro substituent at the 3-position and an N-benzyl carboxamide group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and materials science. The chloro group enhances electrophilic substitution potential, while the benzyl carboxamide moiety offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and heterocyclic synthesis. The compound's stability under standard conditions and high purity make it suitable for research applications requiring precise structural control.

N-benzyl-3-chloro-1-benzothiophene-2-carboxamide structure

62524-16-7 structure

Product Name:N-benzyl-3-chloro-1-benzothiophene-2-carboxamide

CAS No:62524-16-7

MF:C₁₆H₁₂ClNOS

MW:301.790581703186

CID:441685

PubChem ID:675718

Update Time:2025-06-30

N-benzyl-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carboxamide, 3-chloro-N-(phenylmethyl)-
- N-benzyl-3-chloro-1-benzothiophene-2-carboxamide
- Oprea1_634177
- SR-01000476947-1
- N-benzyl-3-chlorobenzo[b]thiophene-2-carboxamide
- F0095-2439
- Oprea1_265615
- CCG-277035
- AE-641/30206004
- CS-0299719
- SR-01000476947
- DTXSID20350216
- BRD-K53583773-001-01-9
- AKOS000492357
- 62524-16-7
- Z27749763
- Inchi： 1S/C16H12ClNOS/c17-14-12-8-4-5-9-13(12)20-15(14)16(19)18-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,18,19)
- InChI Key： HAQNRGLIVANIPI-UHFFFAOYSA-N
- SMILES： ClC1=C(C(NCC2C=CC=CC=2)=O)SC2C=CC=CC=21

Computed Properties

Exact Mass: 301.03296
Monoisotopic Mass: 301.0328129g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 57.3Å²

Experimental Properties

PSA: 29.1

N-benzyl-3-chloro-1-benzothiophene-2-carboxamide Pricemore >>

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